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molecular formula C9H15N3OS B3259629 (4-(Isopropylamino)-2-(methylthio)pyrimidin-5-yl)methanol CAS No. 321690-72-6

(4-(Isopropylamino)-2-(methylthio)pyrimidin-5-yl)methanol

Cat. No. B3259629
CAS RN: 321690-72-6
M. Wt: 213.3 g/mol
InChI Key: RDTSYZYODWFYEM-UHFFFAOYSA-N
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Patent
US07897762B2

Procedure details

To a solution of ethyl 4-(isopropylamino)-2-(methylthio)pyrimidine-5-carboxylate (16.4 g, 64.4 mmol) in anhydrous THF (100 mL) was added LiAlH4 (6.1 g, 0.16 mol) in portions at 0° C. under N2 atmosphere. The reaction mixture was stirred an additional 30 min at RT and was quenched by the addition of water (6 mL) followed by aqueous 2 N NaOH (6 mL). The suspension was filtered and the filtrate was concentrated to give (4-(isopropylamino)-2-(methylthio)pyrimidin-5-yl)methanol (13.5 g, 98% yield), which was used without further purification. 1H NMR (400 MHz, DMSO-d6): δ 7.79 (s, 1 H), 6.37 (d, J=7.6 Hz, 1 H), 5.10 (t, J=5.6 Hz, 1 H), 4.28-4.20 (m, 3 H), 2.38 (s, 3 H), 1.13 (d, J=6.4 Hz, 6 H).
Name
ethyl 4-(isopropylamino)-2-(methylthio)pyrimidine-5-carboxylate
Quantity
16.4 g
Type
reactant
Reaction Step One
Name
LiAlH4
Quantity
6.1 g
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
(4-(isopropylamino)-2-(methylthio)pyrimidin-5-yl)methanol
Yield
98%

Identifiers

REACTION_CXSMILES
[CH:1]([NH:4][C:5]1[C:10]([C:11](OCC)=[O:12])=[CH:9][N:8]=[C:7]([S:16][CH3:17])[N:6]=1)([CH3:3])[CH3:2].[H-].[H-].[H-].[H-].[Li+].[Al+3]>C1COCC1>[CH:1]([NH:4][C:5]1[C:10]([CH2:11][OH:12])=[CH:9][N:8]=[C:7]([S:16][CH3:17])[N:6]=1)([CH3:3])[CH3:2] |f:1.2.3.4.5.6|

Inputs

Step One
Name
ethyl 4-(isopropylamino)-2-(methylthio)pyrimidine-5-carboxylate
Quantity
16.4 g
Type
reactant
Smiles
C(C)(C)NC1=NC(=NC=C1C(=O)OCC)SC
Name
LiAlH4
Quantity
6.1 g
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred an additional 30 min at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was quenched by the addition of water (6 mL)
FILTRATION
Type
FILTRATION
Details
The suspension was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
(4-(isopropylamino)-2-(methylthio)pyrimidin-5-yl)methanol
Type
product
Smiles
C(C)(C)NC1=NC(=NC=C1CO)SC
Measurements
Type Value Analysis
AMOUNT: MASS 13.5 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 98.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.